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Compound of Interest

Compound Name:
2-(3-Formylphenoxy)-2-

phenylacetic acid

CAS No.: 1094672-99-7

Cat. No.: B1438266

Get Quote

Executive Summary
2-(3-Formylphenoxy)-2-phenylacetic acid (FPPA) is a specialized bifunctional intermediate

combining a meta-substituted benzaldehyde moiety with a phenylacetic acid tail. Unlike simple

aromatic aldehydes (e.g., Benzaldehyde) or electron-rich analogs (e.g., Vanillin), FPPA exhibits

a unique reactivity profile driven by the inductive electron-withdrawing effect of the meta-

phenoxy linkage.

Key Performance Differentiators:

Enhanced Electrophilicity: The meta-positioning of the phenoxy ether prevents resonance

deactivation of the aldehyde, maintaining high reactivity toward amines.

Solubility Control: The carboxylic acid tail (

) confers aqueous solubility at physiological pH, superior to lipophilic aldehydes.
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Dual-Functionality: Enables simultaneous Schiff base formation (aldehyde) and electrostatic

anchoring (carboxylate).

Chemical Profile & Structural Analysis
Parameter Data / Characteristic

CAS Number 1094672-99-7

Molecular Formula

Molecular Weight 256.25 g/mol

Core Structure
-Phenoxy-

-phenylacetic acid backbone

Key Functional Group
Aldehyde (-CHO): Meta-substituted on the

phenoxy ring.

Electronic Effect

Meta-Activation: The phenoxy oxygen exerts an

inductive withdrawing effect (

) on the meta-aldehyde, increasing

electrophilicity.

Solubility
Soluble in DMSO, MeOH, and basic aqueous

buffers (pH > 5).

Comparative Reactivity Matrix
The following table contrasts FPPA with standard aldehyde reagents used in reductive

amination and linker chemistry.
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Scientific Insight:

vs. Vanillin: Vanillin contains a para-hydroxyl group that donates electrons into the ring via

resonance, stabilizing the carbonyl carbon and reducing its susceptibility to nucleophilic

attack. FPPA’s ether oxygen is meta, where resonance effects are negligible, but inductive

withdrawal enhances the aldehyde's electrophilicity.

vs. Benzaldehyde: FPPA is more reactive toward amines due to the electron-withdrawing

nature of the phenoxy group and the phenylacetic acid tail.

Deep Dive: Schiff Base Formation Kinetics
The primary application of FPPA is the formation of Schiff bases (imines) with primary amines

(e.g., Lysine residues).

Reaction Pathway:
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Kinetic Advantage of FPPA: The rate-determining step in Schiff base formation is often the

nucleophilic attack of the amine on the carbonyl carbon.

Hammett Equation Prediction:

For FPPA, the substituent is the meta-linked ether-acid tail.

The inductive withdrawal (

) lowers the LUMO energy of the carbonyl, facilitating faster amine attack compared to
electron-rich aldehydes.

Graphviz Diagram: Reaction Energy Landscape

Reactivity Comparison

Reactants
(Aldehyde + Amine)

Transition State 1
(Nucleophilic Attack)

 Fast (FPPA)
 Slow (Vanillin)

Carbinolamine
Intermediate

Transition State 2
(Dehydration)

 Acid Catalyzed Schiff Base
(Imine)

FPPA has lower activation energy (TS1)
due to meta-inductive activation.

Click to download full resolution via product page

Caption: Comparative reaction coordinate diagram illustrating the lower activation barrier for

FPPA (solid line) versus electron-rich aldehydes like Vanillin (dashed line) during nucleophilic

attack.

Experimental Protocol: Reductive Amination
Objective: Conjugation of FPPA to a primary amine (e.g., Benzylamine or a Lysine-peptide)

followed by reduction to a stable secondary amine.

Reagents:

FPPA (1.0 eq)
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Amine substrate (1.1 eq)[1]

Sodium Cyanoborohydride (

) (1.5 eq)

Solvent: Methanol/DCM (1:1) or Phosphate Buffer (pH 6.0) for proteins.

Step-by-Step Methodology:

Solubilization: Dissolve FPPA in the chosen solvent. If using aqueous buffer, adjust pH to 7.5

to ensure the carboxylic acid is deprotonated (

), enhancing solubility.

Imine Formation: Add the amine substrate. Stir at room temperature for 1–2 hours.

Checkpoint: Monitor by TLC or LC-MS. FPPA imines form rapidly due to the activated

aldehyde.

Reduction: Add

. If in organic solvent, add a catalytic amount of Acetic Acid (1%) to activate the imine.

Note:

is preferred over

to avoid reducing the aldehyde before imine formation.

Quenching: Quench with 1N HCl (if organic) or dialysis (if protein).

Purification: Extract with Ethyl Acetate (organic synthesis) or perform Size Exclusion

Chromatography (protein conjugates).

Stability & Handling
Oxidation: Like all aldehydes, FPPA is susceptible to air oxidation to the corresponding

dicarboxylic acid (3-(1-carboxy-1-phenyl-ethoxy)benzoic acid). Store under nitrogen at

-20°C.
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Decarboxylation: The

-phenyl-

-phenoxy acetic acid motif is generally stable, but prolonged heating (>100°C) in strong acid
should be avoided to prevent potential decarboxylation or ether cleavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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